Cas no 2692623-75-7 (10(E)-Heptadecenoyl chloride)
10(E)-Heptadecenoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 10(E)-Heptadecenoyl chloride
- 10-Heptadecenoyl chloride, (10E)-
-
- Inchi: 1S/C17H31ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h7-8H,2-6,9-16H2,1H3/b8-7+
- InChI Key: MBQCNBWBGIVTCZ-BQYQJAHWSA-N
- SMILES: C(Cl)(=O)CCCCCCCC/C=C/CCCCCC
Experimental Properties
- Density: 0.921±0.06 g/cm3(Predicted)
- Boiling Point: 362.8±21.0 °C(Predicted)
10(E)-Heptadecenoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 46-1702-9-100mg |
10(E)-Heptadecenoyl chloride |
2692623-75-7 | >99% | 100mg |
€368.00 | 2025-03-07 |
10(E)-Heptadecenoyl chloride Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 10(E)-Heptadecenoyl chloride
Introduction to 10(E)-Heptadecenoyl chloride (CAS No: 2692623-75-7)
10(E)-Heptadecenoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its Chemical Abstracts Service (CAS) number 2692623-75-7, is a derivative of heptadecene, featuring a chloroacetyl group at the terminal position. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.
The chemical structure of 10(E)-Heptadecenoyl chloride consists of a long hydrocarbon chain with a double bond at the 10th carbon position, followed by a chloroacetyl moiety. This configuration imparts distinct reactivity, making it suitable for various chemical transformations such as esterification, amidation, and coupling reactions. These properties have positioned it as a key building block in synthetic organic chemistry, especially in the construction of complex molecules that mimic natural bioactive compounds.
In recent years, there has been growing interest in the applications of long-chain fatty acid derivatives like 10(E)-Heptadecenoyl chloride in drug discovery and molecular biology research. The compound's ability to interact with biological targets has led to its exploration in the development of lipid-based drug delivery systems. These systems leverage the amphiphilic nature of fatty acid derivatives to enhance the bioavailability and targeted delivery of therapeutic agents.
One of the most compelling aspects of 10(E)-Heptadecenoyl chloride is its potential in the synthesis of bioactive lipids that play crucial roles in cellular signaling and membrane dynamics. Researchers have utilized this compound to create novel sphingolipids and other lipid mediators that exhibit anti-inflammatory, anti-tumor, and neuroprotective properties. The double bond at the 10th carbon position allows for further functionalization, enabling the design of molecules with tailored biological activities.
Recent studies have highlighted the role of 10(E)-Heptadecenoyl chloride in modulating lipid raft formation and membrane fluidity, which are critical factors in many cellular processes. By incorporating this compound into synthetic lipid analogs, scientists have been able to develop tools to study membrane dynamics and their implications in disease mechanisms. These findings have opened new avenues for therapeutic intervention, particularly in neurological disorders where membrane dysfunction is a key pathological feature.
The pharmaceutical industry has also shown interest in 10(E)-Heptadecenoyl chloride as a precursor for synthesizing prodrugs. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. The long hydrocarbon chain and reactive chloroacetyl group make it an ideal candidate for designing prodrugs that require enzymatic or chemical activation to release their active form. This approach can enhance drug solubility, reduce toxicity, and improve patient compliance.
Moreover, 10(E)-Heptadecenoyl chloride has found applications in materials science, particularly in the development of biodegradable polymers and coatings. Its structural features contribute to the creation of materials with enhanced stability and biocompatibility, making them suitable for medical implants and tissue engineering applications. The ability to modify its chemical properties allows researchers to fine-tune material characteristics such as degradation rate, mechanical strength, and biocompatibility.
The synthesis of 10(E)-Heptadecenoyl chloride typically involves multi-step organic reactions starting from commercially available heptadecene derivatives. Advanced synthetic techniques such as Grignard reactions, hydrohalogenation followed by nucleophilic substitution, and catalytic hydrogenation are commonly employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for large-scale production and industrial applications.
In conclusion,10(E)-Heptadecenoyl chloride (CAS No: 2692623-75-7) is a versatile compound with broad applications in pharmaceutical research, drug delivery systems, lipid biology, and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists working on cutting-edge research projects. As our understanding of biological processes continues to evolve,10(E)-Heptadecenoyl chloride will undoubtedly play an increasingly important role in the development of innovative therapeutic strategies.
2692623-75-7 (10(E)-Heptadecenoyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)